Cas no 1378658-41-3 (5-Chlorobenzo[b]thiophen-3-amine)

• Product Name: 5-Chlorobenzo[b]thiophen-3-amine
• CAS No: 1378658-41-3
• MF: C₈H₆ClNS
• MW: 183.657939434052
• CID: 4817326
• Update Time: 2023-08-18

5-Chlorobenzo[b]thiophen-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Chlorobenzo[b]thiophen-3-amine

• Inchi： 1S/C8H6ClNS/c9-5-1-2-8-6(3-5)7(10)4-11-8/h1-4H,10H2
• InChI Key： XPIJUPRZPYOAHZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=CS2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• XLogP3: 2.9
• Topological Polar Surface Area: 54.3